Cas no 1421508-69-1 (1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea)

• Product Name: 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea
• CAS No: 1421508-69-1
• MF: C₁₆H₁₈N₂O₂S₂
• MW: 334.456321239471
• CID: 5863687
• PubChem ID: 71803403
• Update Time: 2025-10-15

1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]urea
• 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea
• 1-cyclopentyl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea
• 1421508-69-1
• VU0548037-1
• F6413-0449
• AKOS024555142

• Inchi： 1S/C16H18N2O2S2/c19-15(13-6-3-9-21-13)14-8-7-12(22-14)10-17-16(20)18-11-4-1-2-5-11/h3,6-9,11H,1-2,4-5,10H2,(H2,17,18,20)
• InChI Key： NZHLTAQJLQCFFO-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(NCC1SC(C(C2SC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 334.08097017g/mol
• Monoisotopic Mass: 334.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115Ų

Additional information on 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea

Introduction to 1-Cyclopentyl-3-{[5-(Thiophene-2-Carbonyl)Thiophen-2-yl]Methyl}Urea (CAS No. 1421508-69-1)

1-Cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea, also known by its CAS number 1421508-69-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its cyclopentyl and thiophene moieties, which contribute to its distinct chemical properties and biological activities.

The structure of 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea is particularly noteworthy for its ability to form hydrogen bonds and π-π interactions, making it a promising candidate for various pharmaceutical applications. The cyclopentyl ring provides steric bulk, while the thiophene groups enhance the compound's hydrophobicity and electronic properties. These characteristics are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a valuable candidate for developing new anti-inflammatory drugs with reduced side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The pharmacokinetic profile of 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea has been extensively studied to optimize its bioavailability and reduce toxicity. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound shows minimal toxicity at therapeutic concentrations, which is a significant advantage for long-term use.

The safety profile of 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea has been evaluated through extensive preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant organ toxicity or mutagenic effects. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.

In conclusion, 1-cyclopentyl-3-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}urea (CAS No. 1421508-69-1) represents a promising new molecule with diverse therapeutic applications. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for developing novel drugs to treat inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate the full potential of this compound in improving patient outcomes.